Triammonium nitrate sulfate

• CAS RN: 12436-94-1
• Molecular Formula: H12N4O7S
• Molecular Weight: 212.19 g/mol
• IUPAC Name: triazanium;nitrate;sulfate
• InChI: InChI=1S/NO3.3H3N.H2O4S/c2-1(3)4;;;;1-5(2,3)4/h;3*1H3;(H2,1,2,3,4)/q-1;;;;/p+1
• InChI Key: KKEOZWYTZSNYLJ-UHFFFAOYSA-O
• SMILES: [NH4+].[NH4+].[NH4+].[N+](=O)([O-])[O-].[O-]S(=O)(=O)[O-]

Description

Triammonium nitrate sulfate, also known as TANS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and has a molecular formula of (NH4)3NSO4. TANS has been used in various fields of research, including biochemistry, cell biology, and analytical chemistry.

Mechanism Of Action

The mechanism of action of Triammonium nitrate sulfate is not fully understood. However, it is believed to act as a chaotropic agent, disrupting the structure of water molecules and destabilizing proteins and enzymes. Triammonium nitrate sulfate has also been shown to interact with DNA, causing changes in its structure and function.

Biochemical And Physiological Effects

Triammonium nitrate sulfate has been shown to have both biochemical and physiological effects. In biochemical studies, Triammonium nitrate sulfate has been shown to stabilize proteins and enzymes, increasing their activity and lifespan. Triammonium nitrate sulfate has also been shown to interact with DNA, causing changes in its structure and function. In physiological studies, Triammonium nitrate sulfate has been shown to have an effect on plant growth, acting as a nitrogen source.

Advantages And Limitations For Lab Experiments

Triammonium nitrate sulfate has several advantages for lab experiments. It is a cost-effective reagent that is easy to synthesize. Triammonium nitrate sulfate is also stable and has a long shelf life, making it a reliable reagent for long-term experiments. However, Triammonium nitrate sulfate has some limitations. It is a chaotropic agent, which can disrupt the structure of proteins and enzymes, leading to potential artifacts in experiments. Triammonium nitrate sulfate is also hygroscopic, meaning it can absorb water from the air, leading to inaccuracies in experiments.

Future Directions

There are several future directions for Triammonium nitrate sulfate research. One area of interest is the interaction between Triammonium nitrate sulfate and DNA, which could provide insights into DNA structure and function. Another area of interest is the use of Triammonium nitrate sulfate as a stabilizer for proteins and enzymes, which could have applications in biotechnology and pharmaceuticals. Additionally, the use of Triammonium nitrate sulfate as a nitrogen source in plant growth studies could be further explored to optimize plant growth and yield.
Conclusion:
In conclusion, Triammonium nitrate sulfate is a unique chemical compound that has gained significant attention in scientific research. Its synthesis method is relatively simple and cost-effective, making it a popular choice for research purposes. Triammonium nitrate sulfate has been used in various fields of research, including biochemistry, cell biology, and analytical chemistry. Its mechanism of action is not fully understood, but it is believed to act as a chaotropic agent, disrupting the structure of water molecules and destabilizing proteins and enzymes. Triammonium nitrate sulfate has both biochemical and physiological effects, and it has several advantages and limitations for lab experiments. Finally, there are several future directions for Triammonium nitrate sulfate research, including the interaction between Triammonium nitrate sulfate and DNA, the use of Triammonium nitrate sulfate as a stabilizer for proteins and enzymes, and the use of Triammonium nitrate sulfate as a nitrogen source in plant growth studies.

Scientific Research Applications

Triammonium nitrate sulfate has been widely used in scientific research due to its unique properties. It has been used as a reagent in various analytical methods, including ion chromatography and capillary electrophoresis. Triammonium nitrate sulfate has also been used as a nitrogen source in plant growth studies. In addition, Triammonium nitrate sulfate has been used in biochemical and cell biology research as a stabilizer for proteins and enzymes.

Synthesis routes and methods I

Procedure details

In a preferred embodiment, ammonium sulfate is added to an ammonium nitrate melt, the mixture is reacted to form the double salt, ammonium sulfate nitrate, and the resultant shear-thinnable melt slurry is then prilled in the inventive process. The resulting prills have excellent strength, sphericity, and storage properties.

Synthesis routes and methods II

Procedure details

A series of ammonium sulfate nitrate materials were prepared using the same ammonium sulfate and ammonium nitrate as described in Comparative Example 1. The parameters varied in this series of batches were the oven temperature, the mole ratio of ammonium sulfate to ammonium nitrate, and the weight percent of water in the charge. Batch size was 10-55 g. The procedure employed was otherwise the same as described in Comparative Example 1.

Synthesis routes and methods III

Procedure details

Two ammonium sulfate nitrate materials were prepared and were examined for ammonium sulfate crystallite size and uniformity of dispersion amongst the crystals of double salt. Two charges were prepared, each consisted of 31.15 g of reagent grade ammonium sulfate (Fisher Scientific), 18.85 g of ammonium nitrate and 5.0 g of water. The ammonium sulfate and ammonium nitrate were in a molar ratio of 1.001:1. The ammonium sulfate had been ground to fine particles passing a Tyler No. 230 sieve (270 micrometer openings). The ammonium nitrate was ground from prills in a mortar and pestle.